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Compound of Interest

Compound Name: Byk-R

Cat. No.: B1169707

An In-Depth Technical Guide on the Core Chemical Composition of RHEOBYK® Additives

Disclaimer: The precise chemical composition of individual RHEOBYK® additives is proprietary
information protected by BYK-Chemie GmbH. This guide, therefore, provides a detailed
overview of the general chemical families and functional mechanisms based on publicly
available technical and safety data sheets. The quantitative data and specific molecular
structures are not publicly disclosed.

Overview of RHEOBYK® Additive Chemistries

RHEOBYK® is a leading brand of organic rheology additives that encompasses a wide range
of chemical compositions to control the flow behavior of various systems, from solvent-borne
and aqueous coatings to PVC plastisols and industrial applications.[1][2] These additives are
designed to create specific rheological profiles, including Newtonian, pseudoplastic, or
thixotropic flow, to improve properties such as anti-sagging, anti-settling, and application
performance.[1] The core chemistries can be broadly categorized as follows:

o Urea-Based Additives: Solutions of modified ureas are a cornerstone of the RHEOBYK® line
for generating highly thixotropic flow behavior.[3][4][5]

o Polyamide-Based Additives: Certain RHEOBYK® products utilize polyamide chemistry to
modify rheology, particularly in aqueous systems.[1][3]
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e Polyurethane-Based Additives: This category includes associative thickeners, often based on
hydrophobically modified ethoxylated urethane (HEUR) technology, which are effective in a
variety of systems.[6][7][8]

o Acrylate Thickeners: The RHEOBYK® family also includes acrylate-based thickeners.[1]

» Aminoplast Polyethylene Glycol Solutions: Specific products are formulated with aminoplast-
modified polyethylene glycol to achieve desired rheological effects.[9]

These active chemical components are typically supplied as solutions in various solvents or, in
some cases, as solid, non-dusting flakes.[5][7]

Data Presentation: Chemical Families and
Applications

While exact quantitative data is unavailable, the following tables summarize the qualitative
composition and primary applications of representative RHEOBYK® product families.

Table 1: Urea-Based RHEOBYK® Additives
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Product Example

General Chemical
Description

Primary Function

Typical
Applications

RHEOBYK-410

Solution of a modified
urea in N-
Methylpyrrolidone
(NMP)[5]

Creates strong
thixotropic flow[3][5]

Medium-polarity
solvent-borne and
solvent-free coatings,
PVC plastisols, and
ambient-curing resins
(epoxy, polyurethane)
[21[5][10]

RHEOBYK-E 410

Solution of a modified
ureain N-
Ethylpyrrolidone
(NEP)[3]

Similar to RHEOBYK-
410, NMP-free

version[3]

Systems where NMP

is restricted[3]

RHEOBYK-D 420

Liquid rheology
additive based on a

modified urea[11]

Generates
pronounced
thixotropic flow to
improve storage
stability and sag

resistance[11]

Aqueous systems[11]

RHEOBYK-7410 ET

Modified urea polymer
dissolved in an amide

ether solvent[4]

Provides thixotropic
flow[4]

Medium-polarity

solvent systems[4]

Table 2: Polyamide, Polyurethane, and Other RHEOBYK® Chemistries
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Product Example

General Chemical
Description

Primary Function

Typical
Applications

RHEOBYK-440

Liquid rheology
additive based on a

Improves anti-

sagging, anti-settling,

Aqueous coating

) and effect pigment systems[1]
polyamide[1] ] ]
orientation[1]
Solution of a N Not specified in
RHEOBYK-H 3300 VF Rheology Additive[6] )
polyurethane[6] available documents

RHEOBYK-L 100

Solution of an
aminoplast

polyethylene glycol[9]

Generates Newtonian
flow behavior;
improves brushability
and reduces

spattering[9]

Emulsion paints and
coatings (acrylate,
styrene acrylate,
PVA), PU/alkyd
emulsions, epoxy

dispersions[9]

RHEOBYK-7600

Series

Solid associative
thickeners based on
HEUR technology
(hydrophobically
modified ethoxylated

urethane)[7]

Covers entire shear
range (low, mid, high)
depending on the
product[7]

Water-based systems,
including low-VOC
and VOC-free

formulations[7][8]

Mechanism of Action: Network Formation

The rheological effect of most RHEOBYK® additives stems from the formation of a reversible,

three-dimensional network within the liquid system.[5][12] This network increases viscosity at

low shear rates, which prevents pigment settling during storage and sagging on vertical

surfaces. When high shear forces are applied (e.g., during spraying or brushing), the network

breaks down, viscosity drops, and the system flows easily. After the shear is removed, the

network reforms over time, a phenomenon known as thixotropy.[3]

The specific interactions driving network formation depend on the additive's chemistry:

* Modified Ureas & Polyamides: These molecules form strong, directional hydrogen bonds

between polymer chains, creating a robust network structure.[3]
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o HEUR Associative Thickeners: These polymers possess hydrophobic end-groups that
associate with each other and with hydrophobic components of the coating binder, forming
micelle-like junctions that connect the polymer chains into a network.[3][7]

Below is a conceptual diagram illustrating the general mechanism of action for these additives.
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Caption: Mechanism of thixotropic rheology modifiers.
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Experimental Protocols: Characterizing Rheological
Performance

Specific experimental protocols used by BYK are proprietary. However, a standard workflow for
evaluating the performance of a rheology modifier like a RHEOBYK® additive in a coating
formulation would typically involve the following steps.

1. Incorporation:
o Objective: To ensure the additive is properly dispersed in the formulation.

» Methodology: The rheology additive is added to the millbase or letdown stage under
controlled stirring speeds (e.g., 500-2000 rpm) for a specified duration. Some additives may
be suitable for post-addition to adjust the final viscosity.[5] The temperature is monitored,
although many RHEOBYK® additives do not require specific temperature control.[5][9]

2. Viscosity Measurement:

» Objective: To quantify the effect of the additive on the formulation's viscosity across different
shear rates.

o Methodology: A rotational viscometer (e.g., Brookfield or cone-and-plate rheometer) is used.

o Low-Shear Viscosity: Measured at low rotational speeds (e.g., 0.5-10 rpm) to assess
storage stability and anti-settling properties.

o High-Shear Viscosity: Measured at high rotational speeds (e.g., >5000 rpm) to simulate
application conditions like brushing or spraying.

o Thixotropic Index (TI): Calculated as the ratio of low-shear viscosity to high-shear
viscosity. A higher Tl indicates stronger shear-thinning and thixotropic behavior.

3. Sag Resistance Test:

» Objective: To evaluate the additive's ability to prevent the coating from sagging on a vertical
surface.
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» Methodology: The coating is applied to a test chart using a multi-notch applicator that creates
stripes of varying thicknesses. The chart is immediately placed in a vertical position. The
thickest stripe that does not sag or drip below a specified line indicates the sag resistance
rating.

4. Leveling Test:

o Objective: To assess the coating's ability to flow out and obliterate brush marks or application
defects.

o Methodology: The coating is drawn down on a sealed chart using a special leveling test
blade. The quality of the film is visually assessed and rated against standards based on the
distinctness of the drawn lines.

The following diagram outlines this general experimental workflow.
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Caption: General workflow for testing rheology additives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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